Cas no 943830-28-2 (1-Bromo-4-chloro-3-methylthio-2-fluorobenzene)

• Product Name: 1-Bromo-4-chloro-3-methylthio-2-fluorobenzene
• CAS No: 943830-28-2
• MF: C₇H₅BrClFS
• MW: 255.535002470016
• CID: 5078654
• Update Time: 2025-08-03

1-Bromo-4-chloro-3-methylthio-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-3-methylthio-2-fluorobenzene
• 1-bromo-4-chloro-2-fluoro-3-(methylthio)benzene
• 1-Bromo-4-chloro-3-methylthio-2-fluorobenzene

• Inchi： 1S/C7H5BrClFS/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： UERFZTIKPUCZKF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3

Additional information on 1-Bromo-4-chloro-3-methylthio-2-fluorobenzene

1-Bromo-4-Chloro-3-Methylthio-2-Fluorobenzene: A Comprehensive Overview

1-Bromo-4-chloro-3-methylthio-2-fluorobenzene (CAS No. 943830-28-2) is a complex aromatic compound with a unique substitution pattern on the benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. The molecule consists of a benzene ring substituted with bromine, chlorine, methylthio, and fluorine groups at specific positions, making it a valuable building block for constructing more intricate molecular architectures.

The synthesis of 1-bromo-4-chloro-3-methylthio-2-fluorobenzene involves multi-step reactions that require precise control over regioselectivity and steric effects. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of palladium catalysts to facilitate Suzuki-Miyaura couplings, which are critical for attaching the methylthio group to the benzene ring. These developments have not only improved the yield but also reduced the environmental footprint of the synthesis process.

One of the most promising applications of 1-bromo-4-chloro-3-methylthio-2-fluorobenzene lies in its use as an intermediate in drug discovery. The compound's ability to act as a versatile platform for functional group transformations makes it ideal for exploring novel pharmacophores. Recent studies have demonstrated its utility in synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory properties. For example, a 2023 study published in *Journal of Medicinal Chemistry* highlighted how this compound can be converted into a lead candidate for targeting specific kinase enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, 1-bromo-4-chloro-3-methylthio-2-fluorobenzene has found applications in materials science, particularly in the development of advanced polymers and optoelectronic materials. The presence of electron-withdrawing groups like bromine and chlorine enhances the molecule's conjugation properties, making it suitable for use in organic semiconductors. A 2023 research article in *Advanced Materials* reported that incorporating this compound into polymer frameworks significantly improved charge transport properties, paving the way for next-generation flexible electronics.

The electronic properties of 1-bromo-4-chloro-3-methylthio-2-fluorobenzene are also being exploited in electrochemical sensing applications. Its ability to undergo redox reactions under mild conditions makes it a potential candidate for designing sensors capable of detecting trace amounts of environmental pollutants. A team of researchers from Stanford University recently developed a sensor based on this compound that exhibited high sensitivity towards heavy metal ions in aqueous solutions.

From an environmental standpoint, understanding the fate and transport of 1-bromo-4-chloro-3-methylthio-2-fluorobenzene is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Findings suggest that while the compound is relatively stable under ambient conditions, certain microbial communities can metabolize it into less harmful byproducts. This knowledge is essential for developing strategies to mitigate any adverse effects associated with its industrial use.

In conclusion, 1-bromo-4-chloro-3-methylthio-2-fluorobenzene (CAS No. 943830-28-) represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.